Cas no 2229601-34-5 (3-(4-ethoxy-3-methoxyphenoxy)azetidine)

• Product Name: 3-(4-ethoxy-3-methoxyphenoxy)azetidine
• CAS No: 2229601-34-5
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5846838
• PubChem ID: 165754445
• Update Time: 2025-06-09

3-(4-ethoxy-3-methoxyphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxy-3-methoxyphenoxy)azetidine
• EN300-1814117
• 2229601-34-5

• Inchi： 1S/C12H17NO3/c1-3-15-11-5-4-9(6-12(11)14-2)16-10-7-13-8-10/h4-6,10,13H,3,7-8H2,1-2H3
• InChI Key： KSZZISVJWPSMOE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)OC)OCC)C1CNC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(4-ethoxy-3-methoxyphenoxy)azetidine

Introduction to 3-(4-ethoxy-3-methoxyphenoxy)azetidine (CAS No: 2229601-34-5)

3-(4-ethoxy-3-methoxyphenoxy)azetidine, identified by the Chemical Abstracts Service Number (CAS No) 2229601-34-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the phenoxyazetidine class, a structural motif known for its potential biological activity. The presence of both ethoxy and methoxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 3-(4-ethoxy-3-methoxyphenoxy)azetidine consists of an azetidine ring fused with a phenolic moiety substituted with ethoxy and methoxy groups. This configuration suggests possible interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The compound's solubility profile and stability under various conditions are also key factors that influence its suitability for pharmaceutical applications.

In recent years, there has been a growing interest in phenoxyazetidine derivatives due to their reported bioactivity in various disease models. Studies have indicated that compounds within this class may exhibit properties relevant to anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of substituents in 3-(4-ethoxy-3-methoxyphenoxy)azetidine could contribute to its unique pharmacological profile, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 3-(4-ethoxy-3-methoxyphenoxy)azetidine is its potential as a lead compound for further derivatization. By modifying the ethoxy and methoxy groups or introducing additional functional moieties, researchers can fine-tune the biological activity of the molecule. This flexibility is particularly valuable in drug development, where optimizing potency, selectivity, and pharmacokinetic properties are essential.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(4-ethoxy-3-methoxyphenoxy)azetidine for biological activity. Molecular docking studies and virtual screening have identified potential binding interactions with target proteins, providing insights into the compound's mechanism of action. These computational approaches complement experimental efforts, accelerating the discovery process.

The synthesis of 3-(4-ethoxy-3-methoxyphenoxy)azetidine presents both challenges and opportunities. The azetidine ring requires careful handling to maintain its integrity during synthetic transformations. However, recent methodologies have improved the efficiency and yield of these reactions, making it more feasible to produce larger quantities of the compound for research purposes.

In conclusion, 3-(4-ethoxy-3-methoxyphenoxy)azetidine (CAS No: 2229601-34-5) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.